Cas no 26525-24-6 (1-Adamantan-1-yl-2-bromo-propan-1-one)
1-Adamantan-1-yl-2-bromo-propan-1-one is a brominated adamantyl ketone derivative with notable stability and reactivity, making it a valuable intermediate in organic synthesis. The adamantyl group enhances steric and electronic properties, while the bromine substituent provides a versatile handle for further functionalization. This compound is particularly useful in the preparation of pharmacologically active molecules, agrochemicals, and advanced materials due to its robust structural framework and selective reactivity. Its crystalline form ensures ease of handling and storage. Researchers favor this compound for its predictable reactivity patterns and compatibility with various coupling and substitution reactions, facilitating efficient synthetic routes in complex molecular architectures.
26525-24-6 structure
Product Name:1-Adamantan-1-yl-2-bromo-propan-1-one
CAS No:26525-24-6
MF:C13H19BrO
MW:271.193363428116
MDL:MFCD01838121
CID:280855
PubChem ID:2769945
Update Time:2025-06-10
1-Adamantan-1-yl-2-bromo-propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanone,2-bromo-1-tricyclo[3.3.1.13,7]dec-1-yl-
- 1-(1-ADAMANTYL)-2-BROMOPROPAN-1-ONE
- 1-Adamantan-1-yl-2-bromo-propan-1-one
- 1-Adamantyl-1-bromethyl-keton
- AC1MCHR6
- AC1Q1LDT
- AG-E-83571
- CTK4F8062
- F0266-0294
- SCHEMBL4474350
- 26525-24-6
- AKOS016881199
- EN300-07975
- CS-0220953
- 1-(adamantan-1-yl)-2-bromopropan-1-one
- AKOS000521748
- DTXSID30377853
- Z56963337
- MFCD01838121
- 1-Propanone, 2-bromo-1-tricyclo[3.3.1.13,7]dec-1-yl-
- 1-bromoethyl 1-adamantyl ketone
-
- MDL： MFCD01838121
- Inchi： 1S/C13H19BrO/c1-8(14)12(15)13-5-9-2-10(6-13)4-11(3-9)7-13/h8-11H,2-7H2,1H3
- InChI Key： XABYMCZQJXPCLR-UHFFFAOYSA-N
- SMILES： BrC(C)C(C12CC3CC(CC(C3)C1)C2)=O
Computed Properties
- Exact Mass: 270.06197
- Monoisotopic Mass: 270.061928
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1
- XLogP3: 3.7
Experimental Properties
- Density: 1.387
- Melting Point: 86-88 °C
- Boiling Point: 329.1°Cat760mmHg
- Flash Point: 44.8°C
- Refractive Index: 1.564
- PSA: 17.07
- LogP: 3.55530
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
1-Adamantan-1-yl-2-bromo-propan-1-one Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Adamantan-1-yl-2-bromo-propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A158603-25mg |
1-(1-Adamantyl)-2-Bromopropan-1-One |
26525-24-6 | 25mg |
$ 70.00 | 2022-06-08 | ||
| TRC | A158603-50mg |
1-(1-Adamantyl)-2-Bromopropan-1-One |
26525-24-6 | 50mg |
$ 95.00 | 2022-06-08 | ||
| TRC | A158603-250mg |
1-(1-Adamantyl)-2-Bromopropan-1-One |
26525-24-6 | 250mg |
$ 340.00 | 2022-06-08 | ||
| A2B Chem LLC | AB31432-50mg |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 50mg |
$115.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-100mg |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 100mg |
$154.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-250mg |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 250mg |
$206.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-500mg |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 500mg |
$362.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-1g |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 1g |
$471.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-2.5g |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 2.5g |
$888.00 | 2024-04-20 | |
| A2B Chem LLC | AB31432-5g |
1-(1-Adamantyl)-2-bromopropan-1-one |
26525-24-6 | 95% | 5g |
$1298.00 | 2024-04-20 |
1-Adamantan-1-yl-2-bromo-propan-1-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:26525-24-6)1-Adamantan-1-yl-2-bromo-propan-1-one
Order Number:A1148188
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 23:07
Price ($):296.0
Email:sales@amadischem.com
1-Adamantan-1-yl-2-bromo-propan-1-one Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
26525-24-6 (1-Adamantan-1-yl-2-bromo-propan-1-one) Related Products
- 1076-82-0(Cyclohexanone, 2-bromo-4-(1,1-dimethylethyl)-)
- 138042-79-2(1-Pentanone, 2-bromo-1-cyclohexyl-)
- 392657-17-9(Bicyclo[3.3.1]nonane-2,6-dione, 3,7-dibromo-, (1R,3S,5R)-)
- 21690-26-6(6-bromo-2,2-dimethylcyclohexan-1-one)
- 21794-03-6(2(1H)-Naphthalenone, 3-bromooctahydro-4a-methyl-, (3alpha,4abeta,8aalp ha)-)
- 2816-63-9( )
- 62115-49-5(Bicyclo[2.2.2]octanone, 3-bromo-1,4-dimethyl-)
- 1401792-42-4(6-bromo-2-ethyl-2-methyl-cyclohexanone)
- 101714-60-7(2-bromo-1-cyclohexylpropan-1-one)
- 501369-29-5(Cyclohexanone, 6-bromo-2,3-dimethyl-, (3R)-)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:26525-24-6)1-Adamantan-1-yl-2-bromo-propan-1-one
Purity:99%
Quantity:1g
Price ($):296.0